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Compound of Interest

Compound Name: 3-Bromoisoquinoline

Cat. No.: B184082

For researchers and professionals in drug development, the meticulous management and
disposal of chemical reagents like 3-Bromoisoquinoline are fundamental to laboratory safety
and environmental stewardship. This guide outlines the essential procedures for the proper
disposal of 3-Bromoisoquinoline, ensuring the protection of personnel and compliance with
safety regulations.

Key Safety and Handling Information

3-Bromoisoquinoline is a compound that necessitates careful handling due to its potential
hazards. It is classified as an irritant and can cause skin, eye, and respiratory irritation.[1]
Ingestion may also be harmful.[2] Adherence to appropriate safety protocols is crucial when
managing this substance.

Personal Protective Equipment (PPE): Before handling 3-Bromoisoquinoline, it is imperative
to be outfitted with the correct personal protective equipment. This includes:

o Safety goggles or a face shield
e Alaboratory coat
o Chemical-resistant gloves (e.g., nitrile)[3]

All operations involving this compound should be performed in a well-ventilated area or within a
chemical fume hood to minimize the risk of inhalation.[3][4]
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Quantitative Data Summary

For quick reference, the table below summarizes the key quantitative data for 3-
Bromoisoquinoline.

Property Value

Molecular Formula CoHeBrN

Molecular Weight 208.05 g/mol [5][6]

CAS Number 34784-02-6[1][2][5][6]

Hazard Statements H302, H315, H318, H335[2][5]
Precautionary Statements P261, P280, P305+P351+P338[2]

Spill Management Protocols

In the event of a spill, immediate and appropriate action is necessary to contain the material
and prevent exposure.

For a dry spill:

e Avoid generating dust.[1]

e Use dry clean-up procedures.[1]

o Collect the residue and place it in a sealed, labeled container for disposal.[1]

For a wet spill or accident:

Absorb the spill with an inert, dry material.

Place the absorbed material into a suitable, sealed container for hazardous waste disposal.

[7]

Wash the affected area with copious amounts of water.[1]

Report any exposure to your supervisor immediately.[7]
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Step-by-Step Disposal Procedure

The recommended method for the disposal of 3-Bromoisoquinoline is through a licensed
professional waste disposal service.[3] Laboratory waste must be managed in accordance with
institutional, local, state, and federal regulations.

Preparing Waste for Disposal:

o Container Selection: Utilize a chemically resistant container with a secure, leak-proof lid. This
container must be clearly labeled as "Halogenated Organic Waste" and should specify "3-
Bromoisoquinoline” as a component.[3]

o Waste Segregation: 3-Bromoisoquinoline is a halogenated organic compound and must be
segregated from other waste streams. Do not mix it with non-halogenated organic solvents
or aqueous waste.[3]

» Waste Collection: Carefully transfer the waste 3-Bromoisoquinoline, including any
contaminated materials like absorbent pads or disposable labware, into the designated
waste container. To prevent overfilling, it is advisable not to exceed 80% of the container's
capacity.[3]

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure waste
accumulation area, away from incompatible materials.[3]

o Documentation: Keep a detailed log of the waste, including the chemical name, quantity, and
date of accumulation.[3]

o Professional Disposal: Arrange for the collection and disposal of the waste by a certified
hazardous waste management company. Ensure they are provided with complete
documentation of the waste's contents.[3]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 3-
Bromoisoquinoline.
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Preparation & Handling

Start: Identify 3-Bromoisoquinoline Waste

:
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:
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Transfer Waste to Container
(Do not exceed 80% capacity)
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End: Proper Disposal Complete

Click to download full resolution via product page

Disposal workflow for 3-Bromoisoquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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